Ethyl 4-[(2-amino-5-fluorophenyl)amino]-1-piperidinecarboxylate

• Molecular Formula: C14H20FN3O2
• Molecular Weight: 281.33 g/mol
• IUPAC Name: ethyl 4-(2-amino-5-fluoroanilino)piperidine-1-carboxylate
• InChI: InChI=1S/C14H20FN3O2/c1-2-20-14(19)18-7-5-11(6-8-18)17-13-9-10(15)3-4-12(13)16/h3-4,9,11,17H,2,5-8,16H2,1H3
• InChI Key: WQSRFQCOGMSMLU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NC2=C(C=CC(=C2)F)N

Description

Ethyl 4-[(2-amino-5-fluorophenyl)amino]-1-piperidinecarboxylate is a useful research compound. Its molecular formula is C14H20FN3O2 and its molecular weight is 281.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of D1 (14.0 g, 45 mmol) and 5% Pd/C (3.0 g) in methanol (500 mL) in an autoclave (1000 mL) was put under an atmosphere of hydrogen (˜20 atm). The mixture was stirred at room temperature for 3 hours and then filtered through a pad of celite. The filtrate was concentrated under reduced pressure to give the title compound (12.7 g, 100% yield) as a black solid that was used without further purification. (Rf: 0.3 (ethyl acetate/hexane 7:8))